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Compound of Interest

Compound Name:
Bromochlorophenol Blue sodium

salt

Cat. No.: B008802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties

and core applications of Bromochlorophenol Blue sodium salt. The information is tailored for

professionals in research, scientific, and drug development fields, with a focus on quantitative

data, detailed experimental protocols, and visual representations of key processes.

Core Chemical Properties
Bromochlorophenol Blue sodium salt is a synthetic dye widely utilized as a pH indicator. Its

chemical structure, a substituted sulfonephthalein, allows for a distinct and reversible color

change in response to variations in hydrogen ion concentration. This property makes it an

invaluable tool in various analytical and biological assays.

Quantitative Data Summary
The following table summarizes the key quantitative chemical and physical properties of

Bromochlorophenol Blue sodium salt.
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Property Value Reference(s)

Chemical Name

Phenol, 4,4'-(3H-2,1-

benzoxathiol-3-ylidene)bis[2-

bromo-6-chloro-, S,S-dioxide,

monosodium salt]

[1]

CAS Number 102185-52-4 [1]

Molecular Formula C₁₉H₉Br₂Cl₂NaO₅S [1]

Molecular Weight 603.04 g/mol [1]

Appearance Black to dark green powder [2]

Melting Point >250 °C [1]

Solubility
Soluble in water and ethanol.

[1]
[1]

pKa (at 25°C) 6.05 [1]

pH Transition Range 3.0 (Yellow) – 4.6 (Blue/Violet) [3]

Absorption Maximum (pH 3.0) 433 – 437 nm [3]

Absorption Maximum (pH 4.6) 589 – 592 nm [3]

pH Indicator Mechanism
The color change of Bromochlorophenol Blue is a direct result of a shift in its chemical

equilibrium in response to changes in pH. In acidic solutions, the indicator exists predominantly

in its protonated, acidic form (HIn), which appears yellow. As the pH increases, the equilibrium

shifts towards the deprotonated, basic form (In⁻), which exhibits a blue or violet color.[3]
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Figure 1: Equilibrium shift of Bromochlorophenol Blue with pH change.

Experimental Protocols
This section details methodologies for key experiments utilizing Bromochlorophenol Blue
sodium salt.

Acid-Base Titration
Bromochlorophenol Blue is a suitable indicator for titrations involving a strong acid and a weak

base, or vice versa, where the equivalence point falls within its transition range.

Objective: To determine the concentration of an unknown acidic or basic solution.

Materials:

Bromochlorophenol Blue sodium salt indicator solution (0.1% w/v in 20% ethanol)

Standard solution of a known concentration (e.g., 0.1 M HCl or 0.1 M NaOH)

Unknown solution to be titrated

Burette, pipette, conical flask, and magnetic stirrer
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Methodology:

Preparation of Indicator Solution: Dissolve 0.1 g of Bromochlorophenol Blue sodium salt
in 20 mL of ethanol and dilute to 100 mL with deionized water.

Titration Setup:

Rinse and fill the burette with the standard solution of known concentration.

Pipette a known volume of the unknown solution into a conical flask.

Add 2-3 drops of the Bromochlorophenol Blue indicator solution to the conical flask. The

solution will turn yellow if acidic or blue/violet if basic.

Titration Procedure:

Slowly add the standard solution from the burette to the conical flask while continuously

stirring.

As the endpoint is approached, the color of the solution will begin to change. Add the

titrant drop by drop.

The endpoint is reached when a single drop of the titrant causes a permanent color

change from yellow to blue/violet (or vice versa).

Calculation: Record the volume of the standard solution used and calculate the

concentration of the unknown solution using the formula: M₁V₁ = M₂V₂, where M and V are

the molarity and volume of the acid and base, respectively.
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Figure 2: Workflow for acid-base titration using Bromochlorophenol Blue.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b008802?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gel Electrophoresis Tracking Dye
In agarose and polyacrylamide gel electrophoresis, Bromochlorophenol Blue sodium salt is
commonly used as a tracking dye to monitor the progress of the separation of macromolecules

like DNA, RNA, and proteins.

Objective: To visually track the migration of samples during gel electrophoresis.

Materials:

6X Loading Dye containing Bromochlorophenol Blue sodium salt (e.g., 0.25%

Bromochlorophenol Blue, 30% glycerol, and a buffer compatible with the electrophoresis

running buffer)

DNA, RNA, or protein samples

Agarose or polyacrylamide gel

Electrophoresis apparatus and power supply

Running buffer (e.g., TAE or TBE for nucleic acids, Tris-Glycine for proteins)

Methodology:

Sample Preparation: Mix the DNA, RNA, or protein samples with the 6X loading dye in a 5:1

ratio (sample to dye). The glycerol in the loading dye increases the density of the sample,

allowing it to sink into the wells of thegel.

Gel Loading: Carefully load the sample-dye mixture into the wells of the submerged agarose

or polyacrylamide gel.

Electrophoresis: Apply an electric field across the gel. The negatively charged

Bromochlorophenol Blue will migrate towards the positive electrode (anode), along with the

nucleic acids or SDS-coated proteins.

Monitoring Migration: The blue dye front is visible to the naked eye, allowing for real-time

monitoring of the electrophoresis run. The migration of the dye front indicates the progress of

the separation.
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Run Termination: Stop the electrophoresis when the dye front has migrated to the desired

distance down the gel, ensuring that the molecules of interest have been adequately

separated but have not run off the end of the gel.
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Figure 3: Experimental workflow for gel electrophoresis using a tracking dye.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b008802?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Drug Development and Research
Beyond its fundamental use as a pH indicator, Bromochlorophenol Blue sodium salt finds

applications in various stages of research and drug development:

Biochemical Assays: It can be employed in colorimetric assays to detect changes in pH that

may result from enzymatic activity.

Microbiological Studies: The dye can be incorporated into culture media to visually assess

microbial growth by detecting pH changes resulting from metabolic activity.[2] For example,

the fermentation of sugars by microorganisms often produces acidic byproducts, which

would cause the indicator to change color.

Formulation Development: In the development of liquid dosage forms, maintaining a specific

pH is often critical for drug stability and solubility. Bromochlorophenol Blue can serve as a

visual check during formulation optimization.

Colorimetric Sensor Arrays: It has been utilized as a component in colorimetric sensor arrays

for the detection and identification of sugars, a technique valuable in biotechnology and

pharmaceutical analysis.[3]

Safety and Handling
Bromochlorophenol Blue sodium salt is generally considered to have low toxicity. However,

as with all laboratory chemicals, appropriate personal protective equipment (PPE), including

gloves and safety glasses, should be worn when handling the powder and its solutions. It is

advisable to consult the Safety Data Sheet (SDS) for detailed safety information.

This technical guide provides a foundational understanding of the chemical properties and

experimental applications of Bromochlorophenol Blue sodium salt. Its versatility as a pH

indicator makes it a staple reagent in a wide array of scientific disciplines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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